Cas no 883498-68-8 (2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine
• CAS No: 883498-68-8
• MF: C₆H₃F₅N₂
• MW: 198.093438386917
• MDL: MFCD03840199
• CID: 720214
• PubChem ID: 329762254
• Update Time: 2025-05-20

2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,3,5-difluoro-4-(trifluoromethyl)-
• 2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine
• 3,5-difluoro-4-(trifluoromethyl)pyridin-2-amine
• PC1991
• MS-20044
• CS-0326115
• SB53890
• 2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine, 95%
• FT-0710443
• A842550
• 883498-68-8
• WCQXOZYOPSARGE-UHFFFAOYSA-N
• AKOS005254712
• MFCD03840199
• DTXSID60392913
• STL554393
• DB-077251
• BBL100599
• 3,5-difluoro-4-(trifluoromethyl)-2-pyridinamine

• MDL： MFCD03840199
• Inchi： 1S/C6H3F5N2/c7-2-1-13-5(12)4(8)3(2)6(9,10)11/h1H,(H2,12,13)
• InChI Key： WCQXOZYOPSARGE-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=C(C=1C(F)(F)F)F

Computed Properties

• Exact Mass: 198.02200
• Monoisotopic Mass: 198.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.524 g/mL at 25 °C
• Refractive Index: n20/D 1.463
• PSA: 38.91000
• LogP: 2.54200

2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：TOXIC

Additional information on 2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine

2-Amino-3,5-Difluoro-4-(Trifluoromethyl)Pyridine: A Comprehensive Overview

2-Amino-3,5-difluoro-4-(trifluoromethyl)pyridine, commonly referred to by its CAS number 883498-68-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for functionalization. The molecule features an amino group at position 2, fluorine atoms at positions 3 and 5, and a trifluoromethyl group at position 4. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of 2-amino-3,5-difluoro-4-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. For instance, researchers have explored the use of fluorination techniques and selective substitution reactions to achieve the desired product. These methods not only enhance yield but also minimize byproducts, making the synthesis more environmentally friendly.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. The presence of electron-withdrawing groups such as fluorine and trifluoromethyl moieties imparts strong electron-deficient characteristics to the pyridine ring. This property makes it an ideal candidate for designing materials with tailored electronic properties. For example, studies have shown that incorporating this compound into polymer frameworks can significantly improve their charge transport capabilities, making them suitable for applications in organic electronics.

In the field of drug discovery, 2-amino-3,5-difluoro-4-(trifluoromethyl)pyridine has garnered attention due to its potential as a pharmacophore. The amino group serves as a nucleophilic site, while the fluorinated substituents provide steric and electronic modulation. These features make it a valuable building block for designing bioactive molecules targeting specific therapeutic areas such as oncology and infectious diseases. Recent research has focused on optimizing its bioavailability and minimizing off-target effects through strategic chemical modifications.

The study of this compound has also extended into catalysis. Its ability to act as a ligand or catalyst support has been explored in various chemical transformations. For instance, researchers have demonstrated that it can enhance the efficiency of transition metal-catalyzed reactions by stabilizing reactive intermediates. This application underscores its versatility and potential for industrial-scale processes.

From an environmental standpoint, understanding the fate and transport of 2-amino-3,5-difluoro-4-(trifluoromethyl)pyridine in natural systems is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation pathways under different environmental conditions. Results indicate that while it exhibits moderate persistence in certain environments, its degradation products are less toxic compared to other similar compounds.

In conclusion, 2-amino-3,5-difluoro-4-(trifluoromethyl)pyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials, pharmaceuticals, and catalytic systems. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.